Cas no 98-33-9 (2-Aminotoluene-5-sulfonic Acid)

• Product Name: 2-Aminotoluene-5-sulfonic Acid
• CAS No: 98-33-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD00025198
• CID: 34948
• PubChem ID: 7384
• Update Time: 2025-06-12

2-Aminotoluene-5-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-methylbenzenesulfonic acid
• 2-AMINO TOLUENE-5-SULFONIC ACID
• 4-Amino-3-methylbenzenesulphonic acid
• 6-Aminotoluene-3-sulfonic acid
• 3-Methylsulphanilic acid
• SCHEMBL152490
• 4-Amino-m-toluenesulfonic acid (SO3H=1)
• 4-Amino-m-toluenesulfonic acid [SO3H=1]
• Benzenesulfonic acid, 4-amino-3-methyl-
• W-100084
• 4-Amino-meta-toluenesulfonic acid [SO3H=1]
• 4-Amino-meta-toluenesulfonic acid (SO3H=1)
• NSC 7545
• CCRIS 3412
• o-Toluidine-4-sulfonic acid
• 4-amino-3-methyl-benzenesulfonic acid
• NSC-7545
• EINECS 202-658-6
• 2-Amino-toluene-4-sulfonic acid
• 2-Aminotoluene-5-sulfonic acid
• NSC7545
• Q27277356
• 2-METHYL-4-SULFOANILINE
• 2-Aminotoluene-5-suofonic acid
• UNII-ET833CB2KU
• ET833CB2KU
• AC-22497
• AKOS009156761
• o-Toluidine-m-sulfonic acid
• m-Toluenesulfonic acid, 4-amino-
• 2-methylaniline-4-sulfonic acid
• 4-amino-3-methylbenzene-1-sulfonic acid
• (2-AMINOTOLUENE-5-SULFONIC ACID)
• NS00022919
• FT-0611001
• E78689
• 98-33-9
• MFCD00025198
• AI3-16579
• 4-Amino-m-toluenesulfonic acid
• 4-amino-3-methyl-benzenesulfonate
• PS-8456
• 2-Amino-5-toluenesulfonic acid
• DTXSID5059167
• 4-Amino-3-methyl-benzenesulfonic acid (OTS)
• 4-Fluorobenzenesulfonamide
• 4-Amino-3-methylbenzenesulfonicacid
• DTXCID2049050
• DB-080512
• 202-658-6
• AAA09833
• 2-Aminotoluene-5-sulfonic Acid

• MDL： MFCD00025198
• Inchi： 1S/C7H9NO3S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,8H2,1H3,(H,9,10,11)
• InChI Key： WQTCZINVPXJNEL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.4

Experimental Properties

• Color/Form: Colorless flake crystals.
• Density: 1.3553 (rough estimate)
• Melting Point: 290 ºC
• Refractive Index: 1.6100 (estimate)
• PSA: 88.77000
• LogP: 2.48590
• Solubility: Soluble in water.

2-Aminotoluene-5-sulfonic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R45;R34
• Safety Instruction： S53-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R45; R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Additional information on 2-Aminotoluene-5-sulfonic Acid

Introduction to 2-Aminotoluene-5-sulfonic Acid (CAS No. 98-33-9)

2-Aminotoluene-5-sulfonic Acid, also known as 5-Aminotoluene-2-sulfonic Acid, is a versatile organic compound with the chemical formula C₇H₉NO₃S. This compound is widely used in various applications, including the synthesis of dyes, pharmaceuticals, and other fine chemicals. Its unique structure and properties make it an essential intermediate in the chemical industry.

The CAS number 98-33-9 is a unique identifier assigned to 2-Aminotoluene-5-sulfonic Acid, which helps in its precise identification and tracking in scientific literature and regulatory databases. This compound is characterized by its aromatic ring, an amino group, and a sulfonic acid group, which contribute to its reactivity and functional versatility.

In recent years, significant advancements have been made in understanding the applications and potential of 2-Aminotoluene-5-sulfonic Acid. One of the key areas of research has been its use in the development of novel dyes and pigments. The presence of the sulfonic acid group enhances the water solubility and stability of these dyes, making them suitable for various industrial applications such as textile dyeing, printing inks, and coatings.

Beyond its use in dyes, 2-Aminotoluene-5-sulfonic Acid has shown promise in pharmaceutical research. It serves as a building block for the synthesis of several drug candidates. For instance, it has been utilized in the development of anti-inflammatory agents and analgesics. The amino group can be functionalized to introduce various substituents, leading to a wide range of bioactive compounds with diverse therapeutic potentials.

In the field of environmental chemistry, 2-Aminotoluene-5-sulfonic Acid has been studied for its role in wastewater treatment processes. Its high reactivity and solubility make it an effective agent for removing pollutants from industrial effluents. Research has shown that it can be used to enhance the efficiency of biological treatment systems by promoting the degradation of organic contaminants.

The synthesis of 2-Aminotoluene-5-sulfonic Acid typically involves several steps, including sulfonation and amination reactions. One common method involves the sulfonation of toluene followed by nitration and subsequent reduction to form the amino group. Advances in catalytic processes have led to more efficient and environmentally friendly synthetic routes, reducing waste generation and improving overall yield.

Safety considerations are crucial when handling 2-Aminotoluene-5-sulfonic Acid. While it is not classified as a hazardous substance under most regulatory frameworks, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and safety goggles should be used during handling. Additionally, storage conditions should be controlled to prevent degradation or contamination.

In conclusion, 2-Aminotoluene-5-sulfonic Acid (CAS No. 98-33-9) is a valuable compound with a wide range of applications in various industries. Its unique chemical structure and properties make it an essential intermediate in the synthesis of dyes, pharmaceuticals, and other fine chemicals. Ongoing research continues to uncover new potential uses and improve synthetic methods, further solidifying its importance in the chemical industry.